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Compound of Interest

Compound Name: PD 198306

Cat. No.: B1679132

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed application notes and protocols for the preparation and in vivo
administration of PD 198306, a potent and selective inhibitor of MEK1/2. The information
compiled is intended to guide researchers in designing and executing in vivo studies to
investigate the therapeutic potential of targeting the MAPK/ERK signaling pathway.

Mechanism of Action

PD 198306 is a selective, non-ATP-competitive inhibitor of MEK1 and MEK2, the upstream
kinases of ERK1 and ERK2.[1][2][3] By binding to an allosteric site on MEK, PD 198306
prevents the phosphorylation and subsequent activation of ERK1/2.[4] This leads to the
downstream inhibition of cellular processes regulated by the Ras/Raf/MEK/ERK signaling
cascade, which is frequently dysregulated in various diseases, including cancer and
neuropathic pain.[3][5][6][7] The inhibition of this pathway can influence cell division,
metabolism, and survival.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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